Cas no 2137556-67-1 (ethyl 2-(4-amino-1H-1,2,3-triazol-1-yl)butanoate)

• Product Name: ethyl 2-(4-amino-1H-1,2,3-triazol-1-yl)butanoate
• CAS No: 2137556-67-1
• MF: C₈H₁₄N₄O₂
• MW: 198.222361087799
• CID: 5909352
• PubChem ID: 165749393
• Update Time: 2025-05-26

ethyl 2-(4-amino-1H-1,2,3-triazol-1-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(4-amino-1H-1,2,3-triazol-1-yl)butanoate
• EN300-1114735
• 2137556-67-1

• Inchi： 1S/C8H14N4O2/c1-3-6(8(13)14-4-2)12-5-7(9)10-11-12/h5-6H,3-4,9H2,1-2H3
• InChI Key： LVGZEVOLYZUYEM-UHFFFAOYSA-N
• SMILES： O(CC)C(C(CC)N1C=C(N)N=N1)=O

Computed Properties

• Exact Mass: 198.11167570g/mol
• Monoisotopic Mass: 198.11167570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 83Ų

Additional information on ethyl 2-(4-amino-1H-1,2,3-triazol-1-yl)butanoate

Introduction to Ethyl 2-(4-amino-1H-1,2,3-triazol-1-yl)butanoate (CAS No. 2137556-67-1)

Ethyl 2-(4-amino-1H-1,2,3-triazol-1-yl)butanoate, a compound with the chemical identifier CAS No. 2137556-67-1, has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to a class of molecules that incorporate a 1H-1,2,3-triazole moiety, which is well-known for its versatility in drug design and development. The presence of this heterocyclic ring system not only contributes to the compound's stability but also enhances its interactions with biological targets.

The molecular structure of Ethyl 2-(4-amino-1H-1,2,3-triazol-1-yl)butanoate consists of a butanoate ester linked to an amino-substituted triazole ring. This configuration suggests potential applications in the synthesis of novel therapeutic agents. The amino group at the 4-position of the triazole ring is particularly noteworthy, as it can serve as a site for further functionalization, enabling the development of more complex derivatives with tailored pharmacological properties.

In recent years, there has been a growing interest in the exploration of triazole-containing compounds for their antimicrobial, anti-inflammatory, and anticancer properties. The 1H-1,2,3-triazole scaffold is known for its ability to mimic natural products and bioactive molecules, making it a valuable component in medicinal chemistry. Ethyl 2-(4-amino-1H-1,2,3-triazol-1-yl)butanoate represents a promising candidate for further investigation in this context.

One of the most compelling aspects of this compound is its potential role in modulating enzyme activity. The combination of the butanoate ester and the triazole ring creates a molecule that could interact with various enzymes involved in metabolic pathways. For instance, studies have shown that derivatives of the triazole ring can inhibit enzymes such as kinases and phosphodiesterases, which are implicated in numerous diseases. Ethyl 2-(4-amino-1H-1,2,3-triazol-1-yl)butanoate may offer a new lead compound for developing inhibitors targeting these enzymes.

The pharmacokinetic properties of Ethyl 2-(4-amino-1H-1,2,3-triazol-1-yl)butanoate are also of considerable interest. The butanoate ester moiety can influence the compound's solubility and bioavailability, making it an attractive candidate for oral administration. Additionally, the presence of the amino group provides opportunities for prodrug development, where the compound can be converted into more active forms within the body.

Recent advances in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before conducting expensive wet-lab experiments. Ethyl 2-(4-amino-1H-1,2,3-triazol-1-yl)butanoate has been subjected to virtual screening using various docking algorithms to identify potential binding sites on biological targets. These studies have revealed promising interactions with proteins involved in signal transduction and inflammation.

In vitro studies have begun to explore the effects of Ethyl 2-(4-amino-1H-1,2,3-triazol-1-yl)butanoate on cellular models. Initial results suggest that this compound exhibits moderate activity against certain cancer cell lines, possibly by interfering with key signaling pathways. Furthermore, its ability to inhibit inflammatory responses has been observed in animal models, indicating potential therapeutic benefits in conditions such as rheumatoid arthritis.

The synthesis of Ethyl 2-(4-amino-1H-1,2,3-triazol-1-yl)butanoate involves multi-step organic reactions that highlight the expertise required in medicinal chemistry. The introduction of the triazole ring is typically achieved through cycloaddition reactions between azides and alkynes—a process known as azidealkyne cycloaddition or "click chemistry." This method allows for rapid and efficient construction of complex molecular frameworks.

The role of chiral centers in determining the biological activity of pharmaceutical compounds cannot be overstated. Ethyl 2-(4-amino-1H-1,2,3-triazol-1-yI)butanoate may exist as enantiomers or diastereomers depending on its synthetic route. The stereochemistry at key positions can significantly influence how the molecule interacts with biological targets. Therefore，optical isomer separation and purification techniques are essential for obtaining enantiomerically pure samples for further characterization.

The future directions for research on Ethyl 2-(4-amino-IH-I ,23-tria z ol-I -yI )bu t an o ate include exploring its mechanism(s) of action and optimizing its pharmacological properties through structure-based drug design. By incorporating insights from computational modeling and experimental data，scientists aim to develop more effective derivatives with improved potency，selectivity，and safety profiles.

The development of novel therapeutic agents often involves collaboration between academic researchers，pharmaceutical companies，and regulatory agencies. Ethyl 2-(4-amino-I H-I ,23-t ria z ol-I -yI )bu t an o ate serves as an example of how interdisciplinary approaches can accelerate drug discovery efforts . Its unique structural features make it a valuable scaffold for generating new drug candidates targeting various diseases.